2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol

• IUPAC Name: 2-methoxy-6-[(3-methylpiperidin-1-yl)methyl]phenol
• InChI: InChI=1S/C14H21NO2/c1-11-5-4-8-15(9-11)10-12-6-3-7-13(17-2)14(12)16/h3,6-7,11,16H,4-5,8-10H2,1-2H3
• InChI Key: LWFQMLNWGPVHCD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=C(C(=CC=C2)OC)O
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol, also known as MPMP, is a synthetic compound that has been widely studied for its potential applications in scientific research. MPMP is a member of the phenolic family of compounds and is structurally similar to other phenols such as resorcinol and hydroquinone. In

Mechanism of Action

The mechanism of action of 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has also been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects
2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which help to protect cells from oxidative damage. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has also been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol in lab experiments is its wide range of biological activities. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects, making it a useful tool for investigating various biological processes. However, one of the limitations of using 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol is its potential toxicity. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been shown to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been shown to have neuroprotective effects, and further research is needed to investigate its potential as a therapeutic agent. Another area of interest is its potential use in treating ischemic stroke. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been shown to have anti-inflammatory effects, which may be useful in reducing the damage caused by stroke. Finally, further research is needed to investigate the potential toxicity of 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol and to identify any potential side effects associated with its use.
Conclusion
In conclusion, 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol is a synthetic compound that has been widely studied for its potential applications in scientific research. It has a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been investigated for its potential use in treating conditions such as Alzheimer's disease, Parkinson's disease, and ischemic stroke. While there are some limitations to its use, 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol is a useful tool for investigating various biological processes, and further research is needed to investigate its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol involves the reaction of 2-methoxyphenol with 3-methylpiperidine and formaldehyde. The reaction is carried out in the presence of a catalyst, typically para-toluenesulfonic acid. The resulting product is then purified through a series of chromatographic techniques to yield pure 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol.

Scientific Research Applications

2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. 2-methoxy-6-[(3-methyl-1-piperidinyl)methyl]phenol has also been investigated for its potential use in treating conditions such as Alzheimer's disease, Parkinson's disease, and ischemic stroke.